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Compound of Interest

Compound Name: Sulfur monochloride

Cat. No.: B3415178

This guide provides immediate and essential safety, operational, and disposal information for
the handling of sulfur monochloride (Sz2Cl2) in a laboratory setting. The following procedural
guidance is designed to ensure the safety of researchers, scientists, and drug development
professionals.

Immediate Safety Information

Sulfur monochloride is a corrosive and toxic substance that demands careful handling. It is a
light-amber to yellowish-red, oily, fuming liquid with a pungent, irritating odor.[1][2][3] The
substance is corrosive to the eyes, skin, and respiratory tract.[2] Inhalation of the vapor can
cause lung edema, with symptoms that may be delayed.[2] It reacts violently with water,
producing toxic and corrosive fumes, including hydrogen chloride, hydrogen sulfide, and sulfur
oxides.[4] Therefore, all contact should be avoided.

Quantitative Data Summary

The following table summarizes key quantitative data for sulfur monochloride.
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Parameter Value Source

Occupational Exposure Limits

OSHA PEL (8-hour TWA) 1 ppm (6 mg/m?3) [1][5]
NIOSH REL (Ceiling) 1 ppm (6 mg/m3) [5][6]
ACGIH TLV (Ceiling) 1 ppm (5.5 mg/m3) [6]

Physical & Chemical

Properties

Boiling Point 280°F / 138°C 41071

Melting Point -107°F to -112°F / -77°C to (A7)
-80°C

Flash Point 245°F / 118.5°C (closed cup) [5]

Vapor Pressure 6.8 - 7 mmHg @ 68°F (20°C) [51[7]

Specific Gravity 1.68 [3]

Water Solubility Reacts violently [5]

Operational Plan for Handling Sulfur Monochloride

This section provides a step-by-step protocol for the safe handling of sulfur monochloride in a
laboratory environment.

Preparation and Engineering Controls

o Risk Assessment: Before any procedure, conduct a thorough risk assessment specific to the
planned experiment, considering the quantities involved and the nature of the operation.

o Ventilation: All work with sulfur monochloride must be performed in a well-ventilated area,
preferably inside a certified chemical fume hood.[8] Local exhaust ventilation should be used
at the site of chemical release.[5]

o Emergency Equipment: Ensure that an eyewash station and an emergency shower are
readily available and unobstructed in the immediate work area.[5][6] Fire extinguishing media
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such as dry chemical powder or carbon dioxide (CO2) must be accessible. Do not use water-
based extinguishers.[9]

o Material & Equipment: Use non-sparking tools and ensure all equipment is dry before use.[8]
When possible, use an automated pumping system to transfer the liquid from containers.[5]

Personal Protective Equipment (PPE) Selection and Use

e Eye and Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-
inch). Eye protection should always be worn in combination with respiratory protection.

o Skin Protection: Wear appropriate chemical-resistant gloves. A complete chemical-resistant
suit, including footwear and headgear, should be worn to prevent any possibility of skin
contact.[5][10]

o Respiratory Protection: For operations not in a closed system, a NIOSH-approved full-face,
positive-pressure, supplied-air respirator is recommended.[4] For lower concentrations, an
air-purifying respirator with ABEK-type cartridges may be appropriate, but a risk assessment
should confirm this.[10]

Handling Procedure

e Don all required PPE before entering the handling area.
o Ensure the fume hood sash is at the appropriate height.
e Carefully unseal the sulfur monochloride container. Keep it upright to prevent leakage.[10]

o Perform the required transfer or experimental procedure slowly to avoid splashes or aerosol
formation.[8]

e Do not eat, drink, or smoke in the work area.
¢ Once the procedure is complete, carefully reseal the container.[10]

o Decontaminate any surfaces that may have come into contact with the chemical, using an
appropriate method determined by your institution's safety office.
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Post-Handling

o Decontamination: Remove contaminated clothing immediately while under a safety shower if
necessary.[11]

e Hygiene: Wash hands and any potentially exposed skin thoroughly with soap and water after
handling and before breaks.[5][10]

o Storage: Store sulfur monochloride in a cool, dry, well-ventilated, and locked-up place.[8]
[10] It must be separated from incompatible materials such as strong oxidants, peroxides,
phosphorus oxides, organic compounds, and water.[10]

Disposal Plan

The disposal of sulfur monochloride and its contaminated materials must be handled as
hazardous waste.

e Spill Management:
o Evacuate all non-essential personnel from the spill area.[5]

o Wearing full PPE, including a self-contained breathing apparatus, stop the leak if it is safe
to do so.[11]

o Contain the spill using an inert, dry absorbent material like vermiculite, dry sand, or earth.
DO NOT USE WATER.[5][10]

o Cautiously neutralize the spilled liquid with a mixture of dry soda ash and slaked lime.

o Collect the absorbed material using non-sparking tools and place it into a suitable, closed,
and labeled container for disposal.[8][10]

o Waste Disposal:

o Dispose of waste containers and absorbed material in accordance with all applicable
federal, state, and local environmental regulations.[5][8] Contact your institution's
environmental health and safety department for specific guidance.
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Mandatory Visualizations

The following diagrams illustrate critical workflows for handling sulfur monochloride safely.
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Caption: Safe Handling Workflow for Sulfur Monochloride.
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Caption: Emergency Response for Sulfur Monochloride Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-sulfur-monochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/aldrich/157759
https://www.echemi.com/sds/disulfur-dichloride-pd180521114683.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-SULPHUR-MONOCHLORIDE-CASNO-10025-67-00293-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/38_429152937_SULPHURMONOCHLORIDECASNO10025-67-9MSDS.pdf
https://cameochemicals.noaa.gov/chemical/7892
https://www.benchchem.com/product/b3415178#personal-protective-equipment-for-handling-sulfur-monochloride
https://www.benchchem.com/product/b3415178#personal-protective-equipment-for-handling-sulfur-monochloride
https://www.benchchem.com/product/b3415178#personal-protective-equipment-for-handling-sulfur-monochloride
https://www.benchchem.com/product/b3415178#personal-protective-equipment-for-handling-sulfur-monochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3415178?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3415178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

